Cas no 2228146-55-0 (3-amino-2-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol
• CAS No: 2228146-55-0
• MF: C₉H₁₂Cl₂N₂O
• MW: 235.110380172729
• CID: 6198048
• PubChem ID: 165653401
• Update Time: 2025-10-25

3-amino-2-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol
• 2228146-55-0
• EN300-1977061

• Inchi： 1S/C9H12Cl2N2O/c1-9(4-12,5-14)6-3-13-8(11)2-7(6)10/h2-3,14H,4-5,12H2,1H3
• InChI Key： JVRKWSXLZLOYIG-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C(C)(CO)CN)Cl

Computed Properties

• Exact Mass: 234.0326684g/mol
• Monoisotopic Mass: 234.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-amino-2-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol

Introduction to 3-amino-2-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol (CAS No: 2228146-55-0)

3-amino-2-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the Chemical Abstracts Service Number (CAS No) 2228146-55-0, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a pyridine ring substituted with chlorine atoms at the 4 and 6 positions, linked to an amino-methylpropanol moiety, which contributes to its distinct chemical properties and reactivity.

The synthesis and characterization of 3-amino-2-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol have been subjects of extensive research in recent years. The presence of both amino and chloro substituents on the pyridine core enhances its versatility as a building block in medicinal chemistry. This compound exhibits notable interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

In the context of contemporary pharmaceutical research, 3-amino-2-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol has been investigated for its potential role in modulating various biological pathways. The pyridine scaffold is a common motif in many bioactive molecules, and modifications at specific positions can significantly alter its pharmacological profile. The dichloropyridine moiety, in particular, has been shown to influence binding affinity and selectivity towards certain enzymes and receptors.

Recent studies have highlighted the compound's relevance in the development of inhibitors targeting enzymes involved in inflammatory responses and cancer progression. The amino group provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological activities. Additionally, the 2-methylpropanol side chain contributes to solubility and metabolic stability, which are critical factors in drug design.

The structural features of 3-amino-2-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol make it an attractive intermediate for synthesizing more complex molecules. Researchers have leveraged its reactivity to develop novel analogs with enhanced pharmacokinetic properties. For instance, derivatives of this compound have been explored as potential kinase inhibitors, where the pyridine ring serves as a hinge-binding region.

Advances in computational chemistry have further facilitated the study of 3-amino-2-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol by enabling precise modeling of its interactions with biological targets. Molecular docking simulations have been instrumental in predicting binding modes and optimizing lead structures. These computational approaches complement experimental efforts, providing a more comprehensive understanding of the compound's mechanism of action.

The compound's potential extends beyond traditional small-molecule drug development. It has been explored as a precursor for peptidomimetics and other biopharmaceuticals, where its structural framework can be incorporated into larger molecules to enhance bioavailability and target specificity. The versatility of 3-amino-2-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol underscores its importance as a valuable asset in synthetic chemistry.

In summary, 3-amino-2-(4,6-dichloropyridin-3-yl)-2-methylpropan-1-ol (CAS No: 2228146-55-0) represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features and potential applications make it a cornerstone in the quest for novel therapeutic agents. As research continues to uncover new possibilities for this compound, its significance in drug discovery is expected to grow even further.